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Compound of Interest

Compound Name: Diethoxysilane

Cat. No.: B101294 Get Quote

Diethoxysilane: A Technical Guide to its Physical
Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

diethoxysilane, specifically its boiling point and density. The information is presented to be a

valuable resource for researchers and professionals working with this compound.

Physical Properties of Diethoxysilane
Diethoxysilane is a chemical compound with the formula SiH₂(OC₂H₅)₂. Accurate knowledge

of its physical properties is crucial for its application in various scientific and industrial

processes.

Quantitative Data Summary
The following table summarizes the available quantitative data for the boiling point of

diethoxysilane. While a precise value for its density is not readily available in the cited

literature, values for structurally similar compounds are provided for comparative purposes.
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Physical Property Value Notes

Boiling Point 90-92 °C
At standard atmospheric

pressure.

Density Data not available -

Density of

Methyldiethoxysilane
0.838 g/mL

At 20 °C. Provided for

reference.

Density of

Dimethyldiethoxysilane
0.8395 g/mL Provided for reference.

Experimental Protocols
The determination of the physical properties of a liquid compound like diethoxysilane requires

precise and standardized experimental procedures. The following sections detail the

methodologies for measuring boiling point and density.

Boiling Point Determination
The boiling point of a liquid can be experimentally determined using several methods. The

Thiele tube method is a common and efficient technique for small sample volumes.

Thiele Tube Method:

Sample Preparation: A small amount of diethoxysilane (a few milliliters) is placed in a small

test tube. A capillary tube, sealed at one end, is then placed, open-end down, into the test

tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube filled with a high-

boiling point oil (e.g., mineral oil), ensuring the sample is fully immersed.

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for

the circulation of the oil, ensuring uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.
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Boiling Point Determination: The heat source is then removed. The liquid will begin to cool,

and the stream of bubbles will slow down and eventually stop. The temperature at which the

liquid just begins to enter the capillary tube is recorded as the boiling point.

Density Determination
The density of a liquid can be accurately determined using a pycnometer, also known as a

specific gravity bottle.

Pycnometer Method:

Preparation: A clean, dry pycnometer of a known volume is weighed accurately on an

analytical balance.

Sample Filling: The pycnometer is then carefully filled with diethoxysilane, ensuring no air

bubbles are trapped. The stopper, which has a fine capillary, is inserted, allowing any excess

liquid to be expelled.

Temperature Equilibration: The filled pycnometer is placed in a constant temperature bath

until it reaches thermal equilibrium. This is a critical step as density is temperature-

dependent.

Final Weighing: The outside of the pycnometer is carefully dried, and it is weighed again on

the analytical balance.

Calculation: The mass of the diethoxysilane is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the liquid by the known volume of the pycnometer.

Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of the

physical properties of diethoxysilane.
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density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101294#physical-properties-of-diethoxysilane-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b101294?utm_src=pdf-body-img
https://www.benchchem.com/product/b101294#physical-properties-of-diethoxysilane-boiling-point-density
https://www.benchchem.com/product/b101294#physical-properties-of-diethoxysilane-boiling-point-density
https://www.benchchem.com/product/b101294#physical-properties-of-diethoxysilane-boiling-point-density
https://www.benchchem.com/product/b101294#physical-properties-of-diethoxysilane-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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